Cas no 2034543-64-9 (1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034543-64-9
• MF: C₁₆H₂₂N₄O₄S
• MW: 366.435282230377
• CID: 5353431
• Update Time: 2025-10-19

1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• (2,5-dimethylfuran-3-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C16H22N4O4S/c1-12-9-15(13(2)24-12)16(21)19-5-4-6-20(8-7-19)25(22,23)14-10-17-18(3)11-14/h9-11H,4-8H2,1-3H3
• InChI Key： UIXZOAGODUAGPG-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2C=C(C)OC=2C)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 593
• XLogP3: 0.5
• Topological Polar Surface Area: 97

Additional information on 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034543-64-9): An Overview

1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034543-64-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane is characterized by a diazepane ring system fused with a sulfonyl group and a furan moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The furan ring, in particular, is known for its aromaticity and reactivity, which can influence the compound's pharmacological behavior.

Recent studies have focused on the synthesis and biological evaluation of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane. One notable study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step reaction sequence involving the condensation of 2,5-dimethylfuran-3-carboxylic acid with 1-methylpyrazole sulfonamide followed by ring closure to form the diazepane ring. The yield and purity of the final product were optimized through careful control of reaction conditions.

The biological activity of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane has been extensively investigated in various in vitro and in vivo models. Preliminary results indicate that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising activity against cancer cells by inducing apoptosis and inhibiting cell proliferation.

In a study published in Cancer Research, researchers evaluated the anti-cancer properties of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane in human breast cancer cell lines. The results demonstrated that this compound effectively inhibited cell growth and induced apoptosis through the activation of caspase pathways. Furthermore, it exhibited selective cytotoxicity towards cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The mechanism of action of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane is believed to involve multiple pathways. One key mechanism is its ability to modulate signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a central role in regulating immune responses and cell survival. Additionally, it may interact with other cellular targets such as kinases and receptors to exert its therapeutic effects.

The pharmacokinetic properties of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane have also been studied to assess its potential for clinical development. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and stability in physiological conditions. Its low molecular weight and lipophilicity contribute to its good absorption and distribution properties. However, further research is needed to optimize its pharmacokinetic profile for therapeutic use.

In conclusion, 1-(2,5-dimethylfuran-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-y l)sulfonyl]-1 , 4 -diazepane (CAS No. 2034543 -6 9) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an attractive molecule for further investigation. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.